Cas no 595597-07-2 (4-(3-Chlorophenyl)oxazol-2(3H)-one)

• Product Name: 4-(3-Chlorophenyl)oxazol-2(3H)-one
• CAS No: 595597-07-2
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 2152491
• Update Time: 2023-08-05

4-(3-Chlorophenyl)oxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)oxazol-2(3H)-one
• 2(3H)-Oxazolone, 4-(3-chlorophenyl)-
• PBOPIPVREAEXDY-UHFFFAOYSA-N
• 4-(3-Chlorophenyl)oxazol-2(3H)-one

• Inchi： 1S/C9H6ClNO2/c10-7-3-1-2-6(4-7)8-5-13-9(12)11-8/h1-5H,(H,11,12)
• InChI Key： PBOPIPVREAEXDY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=COC(N1)=O

Computed Properties

• Exact Mass: 195.009
• Monoisotopic Mass: 195.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3